Cas no 101495-54-9 (Benzonitrile, 5-chloro-2-methyl-4-nitro-)

• Product Name: Benzonitrile, 5-chloro-2-methyl-4-nitro-
• CAS No: 101495-54-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD23099965
• CID: 1132071
• PubChem ID: 10241799
• Update Time: 2025-10-28

Benzonitrile, 5-chloro-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-methyl-4-nitro-
• 5-chloro-2-methyl-4-nitroBenzonitrile
• ICPPDFBNUAGZKN-UHFFFAOYSA-N
• 101495-54-9
• AKOS027253264
• 5-Chloro-4-nitro-2-methylbenzonitrile
• DTXSID90437169
• AS-64559
• DA-16361
• CS-0087919
• SCHEMBL2403679
• BEA49554

• MDL： MFCD23099965
• Inchi： 1S/C8H5ClN2O2/c1-5-2-8(11(12)13)7(9)3-6(5)4-10/h2-3H,1H3
• InChI Key： ICPPDFBNUAGZKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.61000
• LogP: 2.95148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzonitrile, 5-chloro-2-methyl-4-nitro-

Introduction to Benzonitrile, 5-chloro-2-methyl-4-nitro- (CAS No. 101495-54-9)

Benzonitrile, 5-chloro-2-methyl-4-nitro- (CAS No. 101495-54-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic pathways and applications. The presence of multiple substituents, including a nitrile group, chloro, and methyl groups, endows it with distinct reactivity and utility in chemical synthesis.

The compound's molecular structure consists of a benzene ring substituted with a nitrile group at the 1-position, a chloro group at the 5-position, and a nitro group at the 4-position. Additionally, a methyl group is attached at the 2-position. This specific arrangement of functional groups makes Benzonitrile, 5-chloro-2-methyl-4-nitro- a versatile intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, making it a valuable building block in organic synthesis.

In recent years, Benzonitrile, 5-chloro-2-methyl-4-nitro- has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. The compound's ability to undergo various chemical transformations under controlled conditions has opened new avenues for drug discovery and development. Researchers have leveraged its unique properties to synthesize novel heterocyclic compounds, which are known for their biological activity.

One of the most notable applications of Benzonitrile, 5-chloro-2-methyl-4-nitro- is in the synthesis of active pharmaceutical ingredients (APIs). The compound serves as a precursor in the preparation of several therapeutic agents that target various diseases. For instance, it has been utilized in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The nitrile group in its structure can be hydrolyzed to form carboxylic acids, which are essential components in many drug molecules.

Moreover, the chloro and nitro substituents on the benzene ring contribute to the compound's reactivity and make it suitable for further functionalization. These groups can undergo nucleophilic aromatic substitution reactions, allowing chemists to introduce additional functional groups at specific positions on the ring. This flexibility has been exploited in the synthesis of complex drug molecules with tailored biological activities.

Recent studies have also highlighted the role of Benzonitrile, 5-chloro-2-methyl-4-nitro- in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and conductive polymers. These materials are essential components in electronic devices such as solar cells, light-emitting diodes (LEDs), and organic field-effect transistors (OFETs). The ability to modify its structure allows researchers to fine-tune its electronic properties for specific applications.

The compound's stability under various conditions also makes it suitable for industrial applications. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring its reliability in large-scale chemical processes. This stability is crucial for maintaining consistent quality in pharmaceutical manufacturing and other industrial applications.

In conclusion, Benzonitrile, 5-chloro-2-methyl-4-nitro- (CAS No. 101495-54-9) is a multifaceted compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an invaluable intermediate in organic synthesis. As research continues to uncover new uses for this compound, its importance in advancing chemical and pharmaceutical sciences is likely to grow further.